3-Chloro-7-nitro-1,2-benzisothiazole

• CAS No.: 41533-75-9
• Molecular Formula: C7H3ClN2O2S
• Molecular Weight: 214.63 g/mol
• IUPAC Name: 3-chloro-7-nitro-1,2-benzothiazole
• InChI: InChI=1S/C7H3ClN2O2S/c8-7-4-2-1-3-5(10(11)12)6(4)13-9-7/h1-3H
• InChI Key: FEDMYSJHEMCIBD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])SN=C2Cl

Description

3-Chloro-7-nitro-1,2-benzisothiazole is a useful research compound. Its molecular formula is C7H3ClN2O2S and its molecular weight is 214.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 1 L four-neck flask equipped with a stirrer, a thermometer and a condenser tube was charged with 98.1 g (0.5 mol) of 7-nitro-1,2-benzisothiazol-3-one, 146.2 g (2 mol) of N,N-dimethylformamide and 500.0 g of chlorobenzene. While stirring, 119.0 g (1.0 mol) of thionyl chloride was added dropwise thereto at 80° to 90° C. over 1 hour, and the mixture was reacted at the same temperature for 3 hours. After terminating the reaction, the liquid reaction mixture was concentrated, and a crude product obtained was recrystallized from toluene to give 91.2 g (0.43 mol) of 3-chloro-7-nitro-1,2-benzisothiazole. The yield based on 7-nitro-1,2-benzisothiazol-3-one was 85%.